Cas no 1220033-16-8 (4-(3-Pyrrolidinylmethyl)morpholine dihydrochloride)

• Product Name: 4-(3-Pyrrolidinylmethyl)morpholine dihydrochloride
• CAS No: 1220033-16-8
• MF: C₉H₂₀Cl₂N₂O
• MW: 243.173900604248
• CID: 1077532
• PubChem ID: 53409901
• Update Time: 2025-10-28

4-(3-Pyrrolidinylmethyl)morpholine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(3-Pyrrolidinylmethyl)morpholine dihydrochloride
• 4-(pyrrolidin-3-ylmethyl)morpholinedihydrochloride
• C77810
• CS-0432661
• 4-(3-Pyrrolidinylmethyl)morpholine 2HCl
• 4-(pyrrolidin-3-ylmethyl)morpholine;dihydrochloride
• 4-[(pyrrolidin-3-yl)methyl]morpholine dihydrochloride
• 1220033-16-8
• AKOS015844923
• MFCD13561693
• 4-(pyrrolidin-3-ylmethyl)morpholine dihydrochloride

• MDL： MFCD13561693
• Inchi： 1S/C9H18N2O.2ClH/c1-2-10-7-9(1)8-11-3-5-12-6-4-11;;/h9-10H,1-8H2;2*1H
• InChI Key： OALCDJCLGFDHEE-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CCN(CC1)CC1CNCC1

Computed Properties

• Exact Mass: 242.0952687g/mol
• Monoisotopic Mass: 242.0952687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.5Ų

4-(3-Pyrrolidinylmethyl)morpholine dihydrochloride Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 4-(3-Pyrrolidinylmethyl)morpholine dihydrochloride

Comprehensive Overview of 4-(3-Pyrrolidinylmethyl)morpholine Dihydrochloride (CAS No. 1220033-16-8)

4-(3-Pyrrolidinylmethyl)morpholine dihydrochloride (CAS No. 1220033-16-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure combining pyrrolidine and morpholine moieties, is widely utilized in drug discovery and development. Its dihydrochloride salt form enhances solubility, making it a preferred choice for experimental and industrial applications.

The growing interest in 4-(3-Pyrrolidinylmethyl)morpholine dihydrochloride is driven by its potential applications in medicinal chemistry. Researchers are particularly focused on its role as a building block for synthesizing novel therapeutic agents. With the rise of AI-driven drug discovery and high-throughput screening, this compound has become a valuable tool for identifying bioactive molecules. Its relevance in central nervous system (CNS) drug development is also a hot topic, as it may contribute to treatments for neurological disorders.

From a chemical perspective, CAS No. 1220033-16-8 exhibits properties that make it suitable for ligand design and receptor binding studies. The presence of both pyrrolidine and morpholine rings allows for versatile interactions with biological targets. This adaptability aligns with current trends in precision medicine and personalized therapeutics, where tailored molecular structures are critical for efficacy.

In addition to its pharmaceutical applications, 4-(3-Pyrrolidinylmethyl)morpholine dihydrochloride is also explored in material science. Its stability and functional groups make it a candidate for developing advanced polymers and coatings. As sustainability becomes a global priority, researchers are investigating its potential in green chemistry initiatives, aiming to reduce environmental impact while maintaining performance.

The synthesis and purification of CAS No. 1220033-16-8 require meticulous attention to detail. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and consistency. These quality control measures are essential for meeting the stringent standards of regulatory agencies and pharmaceutical manufacturers.

As the demand for innovative compounds grows, 4-(3-Pyrrolidinylmethyl)morpholine dihydrochloride continues to be a focal point in scientific literature. Its versatility and potential applications make it a subject of ongoing research, with studies exploring its mechanisms and derivatives. For those interested in chemical innovation and drug development, this compound represents a promising avenue for future breakthroughs.